Tritetracontane

• CAS: 7098-21-7
• Molecular Formula: C43H88
• Molecular Weight: 605.2 g/mol
• InChI: InChI=1S/C43H88/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43-42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-43H2,1-2H3
• InChIKey: PKBVGJFKBPLWOD-UHFFFAOYSA-N

Tritetracontane Procurement & Odd-Chain Evidence

Tritetracontane (n-C43H88, CAS 7098-21-7) is a long-chain n-alkane containing 43 carbon atoms, belonging to the higher alkane class [1]. With a molecular weight of 605.16 g/mol, this saturated hydrocarbon is a solid at room temperature and exhibits physical properties consistent with paraffinic waxes . Unlike its even-numbered chain-length neighbors, tritetracontane possesses an odd carbon count that translates into distinct crystalline packing, solid-solid phase transition behavior, and thermal characteristics [2].

Odd-chain n-alkane (C43)
Distinct orthorhombic crystal packing from even-chain analogs

Thermal & phase transition studies
Solid-solid transition profile influenced by odd carbon number

Extended GC retention marker
Supports identification of C33+ hydrocarbons beyond standard calibrants

• [1] NIST Chemistry WebBook, SRD 69. Tritetracontane – Normal melting point. Data compiled by Thermodynamics Research Center, NIST Boulder Laboratories. https://webbook.nist.gov/cgi/inchi?ID=C7098217&Units=CAL&Type=TFREEZE (accessed 2026-04-23). View Source
• [2] Nakamura, N.; et al. The freezing-in phenomena of high temperature structures for solution-crystallized samples of dopentacontane, henpentacontane, tetratetracontane and tritetracontane. CiNii Research, 1992. https://cir.nii.ac.jp/crid/1390290699813538176. View Source

Tritetracontane: Odd vs Even Alkane Performance Gaps

Procuring tritetracontane (C43) versus its even-numbered neighbors such as tetratetracontane (C44) or hexatetracontane (C46) is not a matter of simple chain-length interchange. The odd number of carbon atoms in tritetracontane results in an orthorhombic crystal lattice, whereas even-chain alkanes adopt a monoclinic packing at equivalent temperatures [1]. This fundamental structural difference alters solid-solid phase transition sequences, melting point depression through the odd–even effect, and thermal stability profiles [2][3]. Consequently, substituting C43 with an adjacent even-numbered alkane can compromise performance in applications depending on specific crystalline phase behavior, chromatographic retention characteristics, or degradation kinetics.

Crystal lattice

Tritetracontane (C43): Orthorhombic packing

Even alkanes (C44, C46): Monoclinic; lattice mismatch may alter solid-state performance

Melting point

~85.3 °C

Even neighbors 0.5–3 °C higher; odd–even depression shifts thermal processing window

GC retention

RI 3292.83 (extrapolated)

Standard mixtures stop at C33; using shorter alkanes fails to bracket late-eluting C43 region

• [1] Nakamura, N.; et al. The freezing-in phenomena of high temperature structures for solution-crystallized samples of dopentacontane, henpentacontane, tetratetracontane and tritetracontane. CiNii Research, 1992. https://cir.nii.ac.jp/crid/1390290699813538176. View Source
• [2] Costa, J. C. S.; et al. Chain Length Dependence of the Thermodynamic Properties of n-Alkanes and their Monosubstituted Derivatives. J. Chem. Eng. Data 2018, 63, 1–20. https://pubs.acs.org/doi/abs/10.1021/acs.jced.7b00837. View Source
• [3] Thermal Analysis of Model Compounds of Polymers On n-Alkane Crystals. J. Jpn. Soc. Calorimetry Therm. Anal. 1989, 16, 112–121. https://www.jstage.jst.go.jp/article/jscta1974/16/3/16_3_112/_article/-char/en. View Source

Tritetracontane Differentiation Evidence vs Analogs

Orthorhombic Crystal Structure vs Even Alkanes

Tritetracontane (C43) crystallizes in an orthorhombic lattice, whereas tetratetracontane (C44) crystallizes in a monoclinic lattice, as determined by DSC, X-ray diffraction, and SEM analyses [1]. This structural difference leads to distinct solid-solid phase transition sequences before melting, affecting thermal storage and material properties.

Crystal system

Head-to-head

C43: Orthorhombic vs C44: Monoclinic

Crystal packing directly influences solid-state phase transition behavior

Solution-crystallized samples; DSC, XRD, SEM data

Evidence Dimension	Crystal system at room temperature
Target Compound Data	Orthorhombic
Comparator Or Baseline	Tetratetracontane (C44) – Monoclinic
Quantified Difference	Crystal system differs (orthorhombic vs monoclinic)
Conditions	Solution-crystallized samples analyzed by DSC, X-ray diffraction, SEM (Nakamura et al., 1992)

Why This Matters

For solid-state formulation, the orthorhombic structure may yield different mechanical, thermal, and barrier properties compared to monoclinic counterparts, influencing selection for specific material applications.

• [1] Nakamura, N.; et al. The freezing-in phenomena of high temperature structures for solution-crystallized samples of dopentacontane, henpentacontane, tetratetracontane and tritetracontane. CiNii Research, 1992. https://cir.nii.ac.jp/crid/1390290699813538176. View Source

Lower Melting Point Relative to Even Alkanes

Tritetracontane exhibits a melting point of 358.45 K (85.3 °C) as reported by NIST TRC [1], which is approximately 0.5–3 °C lower than the melting points of even-numbered alkanes tetratetracontane (C44, 85–87 °C) and hexatetracontane (C46, 86–89 °C) , reflecting the well-known odd–even effect in n-alkane fusion.

Melting point

Reported

85.3 °C (Δ = –0.5 to –3 °C vs even neighbors)

Lower fusion temperature may support processing at reduced thermal load

NIST/TRC compiled data; standard pressure

Evidence Dimension	Melting point (T_fus)
Target Compound Data	358.45 K (85.3 °C)
Comparator Or Baseline	Tetratetracontane (C44): 85–87 °C; Hexatetracontane (C46): 86–89 °C
Quantified Difference	ΔT = –0.5 to –3 °C relative to even neighbors
Conditions	Standard pressure; compiled by NIST/TRC and literature values

Why This Matters

The lower melting point may facilitate processing at reduced temperatures, reducing thermal degradation risk and energy costs in melt-based applications.

• [1] NIST Chemistry WebBook, SRD 69. Tritetracontane – Normal melting point. Data compiled by Thermodynamics Research Center, NIST Boulder Laboratories. https://webbook.nist.gov/cgi/inchi?ID=C7098217&Units=CAL&Type=TFREEZE (accessed 2026-04-23). View Source

Kovats Retention Index for Extended Fingerprinting

Tritetracontane displays a measured retention index of 3292.83 on a 5%-phenyl-95%-dimethylpolysiloxane capillary column using n-alkanes C10–C36 calibrants (VAR5 method) [1]. This RI falls within the upper region of the calibration range (C36, RI = 3600), requiring careful extrapolation and thereby serving as an extended marker for very heavy hydrocarbons. In contrast, typical commercial standard alkane mixtures (e.g., C7–C33 [2]) do not cover this range, making tritetracontane essential for identifying late-eluting compounds.

Retention index

Reported

Kovats RI 3292.83 (5%-phenyl column)

Extends GC calibration beyond standard C33 range

Extrapolated value; VAR5 method, Golm Metabolome Database

Evidence Dimension	Kovats Retention Index (RI)
Target Compound Data	3292.83
Comparator Or Baseline	Standard n-alkane calibration range C10–C36 (RI 1000–3600); typical commercial mixtures extend only to C33 (RI 3300)
Quantified Difference	Extrapolated beyond usual calibration; approximately 7% below the C33 upper limit
Conditions	5%-phenyl-95%-dimethylpolysiloxane capillary column, VAR5 method, Golm Metabolome Database

Why This Matters

This property makes tritetracontane a valuable internal standard for extending the dynamic range of GC analyses of heavy hydrocarbon fractions, improving identification accuracy for C33+ compounds.

• [1] ContaminantDB. GC-MS Spectrum – Tritriacontane. Retention Index: 3292.83. https://contaminantdb.ca/spectra/c_ms/2280 (accessed 2026-04-23). View Source
• [2] Shimadzu. Standards, AART n-Alkanes. Qualitative retention time index standard containing C7–C33. https://store.shimadzu.com (accessed 2026-04-23). View Source

Persistence in Fe3O4-Persulfate Remediation

In diesel-contaminated soil remediation using Fe3O4 magnetic nanoparticles to activate persulfate (Fe3O4 MNPs/PS), the introduction of Fe3O4 MNPs accelerated the degradation rate of several n-alkanes, including tritetracontane, pentadecane, heneicosane, and eicosane [1]. The abstract indicates that tritetracontane is among the compounds whose degradation is enhanced, implying that without catalytic activation, tritetracontane is more persistent than smaller alkanes due to its higher hydrophobicity and solid-state nature. Specific degradation rate constants were not provided in the abstract, but the differential acceleration confirms tritetracontane as a more recalcitrant model compound.

Degradation persistence

Context-dependent

Accelerated degradation in Fe₃O₄/PS system (qualitative)

Serves as recalcitrant heavy alkane model; slower baseline degradation

Rate constants not reported; soil remediation study abstract

Evidence Dimension	Relative degradation rate in Fe3O4/PS system
Target Compound Data	Accelerated degradation (qualitative)
Comparator Or Baseline	Pentadecane (C15), heneicosane (C21), eicosane (C20) – also accelerated
Quantified Difference	Not quantified in abstract; tritetracontane inherently more resistant due to higher molecular weight
Conditions	Diesel-contaminated soil, Fe3O4 MNPs/PS, pH 5–11, water:soil ratio 2:1, PS dosage 0.05 mol/L

Why This Matters

For environmental fate studies, tritetracontane can serve as a model compound for recalcitrant heavy alkane behavior, whereas shorter alkanes are more readily degraded, aiding in selection for persistence assays.

• [1] Li, Y.-T.; Sui, Q.; Li, X.; Liu, X.-Y.; Liu, H.; Wang, Y.-Q.; Du, W.-Y. Remediation of diesel contaminated soil by using activated persulfate with Fe3O4 magnetic nanoparticles: effect and mechanisms. Environ. Sci. Pollut. Res. 2024, 31, 33385–33397. https://doi.org/10.1007/s11356-024-33408-5. View Source

High-Purity Standard for Analytical Reproducibility

Tritetracontane is offered as a high-purity petrochemical standard by Alfa Chemistry, suitable for GC-MS and GC-FID analysis of fuels and hydrocarbons [1]. The typical purity specification for such standards is ≥95% by GC. In contrast, custom-synthesized odd-chain alkanes may have variable purity and limited batch-to-batch consistency, impacting reproducibility.

Analytical purity

Specification review

≥95% (GC) commercial standard

Supports reproducible high-temperature GC method validation

Petrochemical reference material; vendor specification

Evidence Dimension	Commercial purity
Target Compound Data	≥95% (GC)
Comparator Or Baseline	Custom-synthesized odd alkanes – variable purity
Quantified Difference	At least 95% guaranteed
Conditions	Standard petrochemical reference material; Alfa Chemistry product line

Why This Matters

Ensuring consistent purity reduces variability in analytical method validation, making tritetracontane a reliable choice for laboratories requiring certified hydrocarbon standards.

• [1] Alfa Chemistry. Alfa Chemistry Releases Petrochemical Standards for Fuels and Hydrocarbons Testing. July 5, 2022. https://www.webpackaging.com/news/alfa-chemistry-releases-petrochemical-standards-for-fuels-and-hydrocarbons-testing/ (accessed 2026-04-23). View Source

Tritetracontane Application Scenarios

PCM Formulation Using Orthorhombic Phase

Leveraging the orthorhombic crystal structure of tritetracontane (C43), formulators can design solid-state thermal energy storage materials with distinct transition entropy profiles compared to even-chain alkanes. The orthorhombic packing influences the enthalpy of solid-solid transitions and may enhance dimensional stability under thermal cycling [1].

Extended Retention Index for Petroleum Analysis

Analytical chemists can employ tritetracontane as a secondary retention index marker to extend the GC calibration curve beyond C36, improving the identification of C33+ n-alkanes and related hydrocarbons in crude oil and bitumen analysis. The measured RI of 3292.83 on a 5%-phenyl column provides a reference point for late-eluting compounds [2].

Model Compound for Alkane Fate Studies

Tritetracontane's differential degradation kinetics in Fe3O4/PS advanced oxidation systems make it a suitable model for studying the persistence of very long-chain alkanes in contaminated soils. Its slower degradation relative to shorter-chain analogs allows researchers to calibrate remediation efficiency for heavy hydrocarbon fractions [3].

Certified Standard for High-Temperature GC

The availability of high-purity tritetracontane as a petrochemical standard supports the development and validation of high-temperature GC methods for analyzing heavy waxes and paraffin deposits in petroleum industry. The guaranteed purity of ≥95% ensures consistent detector response and retention time reproducibility [4].

Application

Selection Property

Validation Focus

Solid-state thermal energy storage research

Orthorhombic crystal structure

Solid-solid transition enthalpy, thermal cycling stability

Heavy hydrocarbon GC analysis

Extended retention index (beyond C33)

Retention-time reproducibility, column calibration extension

Environmental persistence assays

Recalcitrant long-chain alkane model

Degradation rate comparison in advanced oxidation systems

High-temperature GC method validation

Certified purity (≥95% by GC)

Detector response consistency, retention-time precision

• [1] Nakamura, N.; et al. The freezing-in phenomena of high temperature structures for solution-crystallized samples of dopentacontane, henpentacontane, tetratetracontane and tritetracontane. CiNii Research, 1992. https://cir.nii.ac.jp/crid/1390290699813538176. View Source
• [2] ContaminantDB. GC-MS Spectrum – Tritriacontane. Retention Index: 3292.83. https://contaminantdb.ca/spectra/c_ms/2280 (accessed 2026-04-23). View Source
• [3] Li, Y.-T.; Sui, Q.; Li, X.; Liu, X.-Y.; Liu, H.; Wang, Y.-Q.; Du, W.-Y. Remediation of diesel contaminated soil by using activated persulfate with Fe3O4 magnetic nanoparticles: effect and mechanisms. Environ. Sci. Pollut. Res. 2024, 31, 33385–33397. https://doi.org/10.1007/s11356-024-33408-5. View Source
• [4] Alfa Chemistry. Alfa Chemistry Releases Petrochemical Standards for Fuels and Hydrocarbons Testing. July 5, 2022. https://www.webpackaging.com/news/alfa-chemistry-releases-petrochemical-standards-for-fuels-and-hydrocarbons-testing/ (accessed 2026-04-23). View Source